Cas no 36137-90-3 ( )

  structure
  structure
Product Name: 
CAS No:36137-90-3
MF:C12H21N3O2
MW:239.314042806625
CID:921046
PubChem ID:418102
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • octyl 4-amino-1H-imidazole-5-carboxylate
    • OCTYL 5-AMINO-3H-IMIDAZOLE-4-CARBOXYLATE
    • DTXSID60329183
    • 36137-90-3
    •  
    • Inchi: 1S/C12H21N3O2/c1-2-3-4-5-6-7-8-17-12(16)10-11(13)15-9-14-10/h9H,2-8,13H2,1H3,(H,14,15)
    • InChI Key: OLXKKJGOUXZRIA-UHFFFAOYSA-N
    • SMILES: O(C(C1=C(N)N=CN1)=O)CCCCCCCC

Computed Properties

  • Exact Mass: 239.16353
  • Monoisotopic Mass: 239.16337692g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 9
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 81Ų

Experimental Properties

  • PSA: 81
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